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Compound of Interest

Compound Name: ROS inducer 6

Cat. No.: B15611094 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
ROS inducer 6 (HY-170416), also referred to as compound 9 in primary literature, is a novel

small molecule identified as a potent inducer of reactive oxygen species (ROS). Its pro-oxidant

activity stems from the depletion of intracellular glutathione (GSH), a key cellular antioxidant.

This mechanism disrupts the cellular redox balance, leading to oxidative stress and

subsequent apoptosis in cancer cells. This document provides a technical summary of the

characterization of HY-170416, with a focus on its mechanism of action and the experimental

methodologies used for its evaluation.
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Parameter Value

IUPAC Name
(E)-3-(3-([1,1'-Biphenyl]-4-yl)-1-phenyl-1H-

pyrazol-4-yl)-1-phenylprop-2-en-1-one

Molecular Formula C₃₂H₂₆N₂O₃

Molecular Weight 486.56 g/mol

CAS Number Not available

Mechanism of Action
Induction of ROS via depletion of intracellular

glutathione[1]

Target Cell Line MIA PaCa-2 (pancreatic cancer)[1]

Mechanism of Action: Signaling Pathway
ROS inducer 6 (HY-170416) is designed as a Michael acceptor, a chemical entity that can

react with nucleophiles such as the thiol group of glutathione. The depletion of the cellular GSH

pool by HY-170416 leads to an accumulation of ROS, which in turn triggers downstream

apoptotic signaling pathways.
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Proposed Signaling Pathway of HY-170416
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Experimental Workflow for ROS Detection

Seed MIA PaCa-2 cells

Treat with HY-170416

Incubate with DCFH-DA

Wash cells

Measure fluorescence
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Workflow for Apoptosis Assay

Treat cells with HY-170416

Harvest and wash cells

Stain with Annexin V-FITC and PI

Analyze by flow cytometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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